Cas no 2097985-80-1 (6-(Azetidin-3-yloxy)nicotinonitrile hydrochloride)

• Product Name: 6-(Azetidin-3-yloxy)nicotinonitrile hydrochloride
• CAS No: 2097985-80-1
• MF: C₉H₁₀ClN₃O
• MW: 211.648200511932
• CID: 4776183
• Update Time: 2025-05-24

6-(Azetidin-3-yloxy)nicotinonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(azetidin-3-yloxy)nicotinonitrile hydrochloride
• 6-(azetidin-3-yloxy)pyridine-3-carbonitrile;hydrochloride
• 6-(Azetidin-3-yloxy)nicotinonitrile hydrochloride

• Inchi： 1S/C9H9N3O.ClH/c10-3-7-1-2-9(12-4-7)13-8-5-11-6-8;/h1-2,4,8,11H,5-6H2;1H
• InChI Key： YQGIKPKFLLRFEM-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C#N)=CN=1)C1CNC1

Computed Properties

• Exact Mass: 211.0512396 g/mol
• Monoisotopic Mass: 211.0512396 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.9
• Molecular Weight: 211.65

Additional information on 6-(Azetidin-3-yloxy)nicotinonitrile hydrochloride

Recent Advances in the Study of 6-(Azetidin-3-yloxy)nicotinonitrile hydrochloride (CAS: 2097985-80-1)

The compound 6-(Azetidin-3-yloxy)nicotinonitrile hydrochloride (CAS: 2097985-80-1) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its unique azetidine and nicotinonitrile moieties, has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and therapeutic potential, particularly in the context of kinase inhibition and central nervous system (CNS) disorders.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively target specific protein kinases involved in various disease pathways. Researchers have employed high-throughput screening and molecular docking techniques to assess its binding affinity and inhibitory activity. The results indicate that 6-(Azetidin-3-yloxy)nicotinonitrile hydrochloride exhibits a favorable pharmacokinetic profile, with good solubility and permeability, making it a viable candidate for further optimization.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in treating CNS disorders. Animal models have shown that it can cross the blood-brain barrier, a critical feature for drugs targeting neurological conditions. Studies have reported its efficacy in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. These findings suggest that 6-(Azetidin-3-yloxy)nicotinonitrile hydrochloride could be developed into a novel therapeutic agent for conditions such as Parkinson's disease and depression.

The synthesis of 6-(Azetidin-3-yloxy)nicotinonitrile hydrochloride has also been a focal point of recent research. Advances in synthetic chemistry have enabled more efficient and scalable production methods, reducing the cost and time required for large-scale manufacturing. Researchers have optimized reaction conditions to improve yield and purity, addressing previous challenges related to byproduct formation and stability. These developments are crucial for ensuring the compound's availability for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 6-(Azetidin-3-yloxy)nicotinonitrile hydrochloride. Issues such as off-target effects, metabolic stability, and long-term toxicity need to be thoroughly investigated. Ongoing research aims to address these concerns through structural modifications and formulation improvements. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from the laboratory to the clinic.

In conclusion, 6-(Azetidin-3-yloxy)nicotinonitrile hydrochloride represents a significant advancement in chemical biology and drug discovery. Its unique structural features and pharmacological properties make it a versatile tool for targeting a range of diseases. Continued research and development efforts will be essential to fully realize its therapeutic potential and bring it to market as a safe and effective treatment option.